Cas no 74205-34-8 (1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid)

• Product Name: 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid
• CAS No: 74205-34-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 541425
• PubChem ID: 13563642
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(4-ethoxyphenyl)-
• 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic acid
• 74205-34-8
• Z361883716
• SCHEMBL4342214
• EN300-65285
• DTXSID90543911
• 1-(4-Ethoxyphenyl)cyclopropanecarboxylicacid
• AKOS008118561
• 1-(4-Ethoxyphenyl)cyclopropanecarboxylic acid
• G75537
• 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid

• Inchi： 1S/C12H14O3/c1-2-15-10-5-3-9(4-6-10)12(7-8-12)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key： QKVQTZMPPVPNOK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 358.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid

Introduction to 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 74205-34-8)

1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 74205-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a phenyl ring substituted with an ethoxy group enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid consists of a cyclopropane ring linked to a carboxylic acid moiety, with the phenyl group bearing an ethoxy substituent at the para position. This arrangement contributes to its distinct electronic and steric properties, which are critical in determining its interactions with biological targets. The cyclopropane ring, in particular, is a well-known pharmacophore due to its ability to induce conformational constraints in molecules, thereby influencing binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropanecarboxylic acid derivatives. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-microbial properties. The ethoxy substitution on the phenyl ring further modulates these activities by enhancing lipophilicity and improving metabolic stability. This makes 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid a promising candidate for further investigation in drug design.

One of the most compelling aspects of 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid is its role as a building block in synthetic chemistry. Its versatile structure allows for easy modification at multiple sites, enabling chemists to generate a library of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle structural changes can significantly impact biological activity. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have also highlighted the importance of 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid in virtual screening and drug discovery campaigns. Molecular modeling studies suggest that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These insights have guided experimental efforts toward optimizing its pharmacological profile. For instance, computational predictions have helped identify key residues on target proteins that are critical for binding, providing a rational basis for structure-based drug design.

The synthesis of 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid has been refined through multiple methodologies, each offering distinct advantages in terms of yield, purity, and scalability. Traditional approaches involve the reaction of cyclopropylmagnesium bromide with 4-methoxybenzoic acid or its derivatives under Grignard conditions. However, more recent methods have focused on transition-metal-catalyzed reactions, which offer improved efficiency and selectivity. These advances have made it feasible to produce this compound on a larger scale, facilitating its use in industrial applications.

In the context of medicinal chemistry, 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid has been explored as a precursor for more complex drug candidates. By incorporating additional functional groups or heterocyclic moieties, researchers have generated novel compounds with potential therapeutic applications. For example, derivatives of this molecule have shown promise in preclinical studies as inhibitors of certain enzymes implicated in metabolic disorders. Such findings underscore the importance of 74205-34-8 as a key intermediate in the development of next-generation pharmaceuticals.

The pharmacokinetic properties of 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid are also subjects of ongoing research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. Initial data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a viable candidate for further development. However, additional studies are needed to fully characterize its pharmacokinetic behavior and identify any potential liabilities.

From an industrial perspective, the demand for high-quality starting materials like 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid continues to grow as pharmaceutical companies invest in innovative drug development programs. Suppliers specializing in fine chemicals have responded by improving production processes and quality control measures to meet the stringent requirements of the industry. This ensures that researchers have access to reliable sources of this compound for their experimental needs.

The future directions for research on 74205-34-8 are multifaceted and exciting. Ongoing studies aim to uncover new biological activities by exploring derivatives with different substituents on the phenyl ring or by modifying other parts of the molecule. Additionally, advances in synthetic methodologies may enable more efficient production routes, reducing costs and environmental impact. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 1-(4-ethoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 74205-34-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile building block and intermediate has positioned it as a cornerstone in drug discovery efforts aimed at addressing various diseases and disorders worldwide.